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Compound of Interest

Compound Name: Methyl 2-aminonicotinate

Cat. No.: B050381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-aminonicotinate is a biochemical reagent utilized as a building block in organic

synthesis, particularly in the development of pharmaceutical compounds.[1] Its utility as an

intermediate, for example in the preparation of PARP inhibitors, makes the correct handling and

storage of this compound critical to ensure its integrity, stability, and the safety of laboratory

personnel.[1] These application notes provide detailed protocols and guidelines for the safe

handling and optimal storage of Methyl 2-aminonicotinate powder.

Compound Information
Physical and Chemical Properties
Methyl 2-aminonicotinate is a white to yellow solid powder or crystalline substance.[2][3] Key

physical and chemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 14667-47-1 [1][3][4][5][6][7]

Molecular Formula C₇H₈N₂O₂ [1][3][5][7]

Molecular Weight 152.15 g/mol [1][3][5][7]

Appearance
White to yellow solid

powder/crystal
[2][3]

Melting Point 82-86 °C [3][7]

Boiling Point 251.3 ± 20.0 °C (Predicted) [7]

Density 1.238 ± 0.06 g/cm³ (Predicted) [7]

Safety and Hazard Information
Methyl 2-aminonicotinate is classified as harmful and an irritant.[1][8] It is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation.[8][9]

GHS Hazard Statements
H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[8][9]

H319: Causes serious eye irritation.[8][9]

H335: May cause respiratory irritation.[8][9]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment should

be worn when handling Methyl 2-aminonicotinate powder:
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PPE Type Specification Rationale

Eye Protection
Safety goggles with side-

shields or a face shield.

Protects against dust particles

and splashes.

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact and

irritation.[8]

Body Protection Standard laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

recommended.

Prevents inhalation and

respiratory tract irritation.[8]

Handling Protocols
General Handling Workflow
The following diagram outlines the general workflow for safely handling Methyl 2-
aminonicotinate powder.
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Preparation Handling

Cleanup & Storage

Don Appropriate PPE

Ensure Fume Hood is Operational

Weigh Powder in Fume Hood

Transfer to a Suitable Container

Prepare Solution (if required)

Store Compound as per GuidelinesDecontaminate Work Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for Handling Methyl 2-aminonicotinate Powder.

Step-by-Step Handling Procedure
Preparation:

Before handling, ensure you are wearing the appropriate personal protective equipment

(PPE) as detailed in section 3.2.

Work in a well-ventilated area, preferably a chemical fume hood.[8]

Ensure an eyewash station and safety shower are readily accessible.
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Weighing and Transfer:

Carefully weigh the desired amount of Methyl 2-aminonicotinate powder in the fume

hood. Avoid creating dust.[8]

Use appropriate tools (e.g., spatula, weighing paper) to transfer the powder.

Promptly and securely close the container after use to prevent contamination and

exposure to moisture and air.[10]

Cleanup:

Clean all equipment and the work surface thoroughly after handling.

Dispose of any contaminated materials (e.g., weighing paper, gloves) in a designated

chemical waste container.

Wash hands thoroughly with soap and water after completing the work.[10]

Spill and Exposure Procedures
Spills: In case of a spill, avoid generating dust.[8] Carefully sweep up the solid material and

place it into a suitable, labeled container for disposal.[10]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[8] Remove

contaminated clothing. If skin irritation occurs, seek medical attention.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[10] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[10]

Storage Conditions
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Proper storage is essential to maintain the stability and purity of Methyl 2-aminonicotinate.

Storage Logic
The following diagram illustrates the key considerations for the proper storage of Methyl 2-
aminonicotinate.

Methyl 2-aminonicotinate
Powder

Optimal Storage Conditions

Temperature Light Atmosphere

4°C Protect from Light Sealed in Dry Conditions

Click to download full resolution via product page

Caption: Key Storage Condition Parameters.

Recommended Storage
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Parameter Solid Powder Stock Solutions Source(s)

Temperature 4°C
-20°C (short-term) or

-80°C (long-term)
[2]

Light Protect from light Protect from light [2]

Atmosphere

Keep container tightly

sealed in a dry, well-

ventilated place.[10]

[11]

Aliquot to avoid

repeated freeze-thaw

cycles.

[2]

Stability

Stable under

recommended

conditions.

1 month at -20°C; 6

months at -80°C.
[2]

Incompatibilities
Avoid storing Methyl 2-aminonicotinate with strong oxidizing agents, strong acids, and strong

bases.[12]

Solution Preparation and Storage
Solubility Data

Solvent Solubility Notes Source(s)

DMSO
100 mg/mL (657.25

mM)

Ultrasonic assistance

may be needed. Use

newly opened,

hygroscopic DMSO

for best results.

[2]

Methanol Soluble
Quantitative data not

specified.
[7]

Protocol for Preparing a Stock Solution
Select Solvent: Choose an appropriate solvent based on the experimental requirements and

solubility data. DMSO is a common choice for creating high-concentration stock solutions.[2]
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Calculation: Calculate the mass of Methyl 2-aminonicotinate powder and the volume of

solvent required to achieve the desired concentration.

Dissolution: In a fume hood, add the solvent to a vial containing the pre-weighed powder.

Cap the vial and vortex or sonicate until the solid is completely dissolved.[2]

Storage:

For short-term storage (up to 1 month), store the solution at -20°C, protected from light.[2]

For long-term storage (up to 6 months), aliquot the solution into single-use vials to avoid

repeated freeze-thaw cycles and store at -80°C, protected from light.[2]

Stability and Degradation
While specific degradation pathways for Methyl 2-aminonicotinate are not extensively

documented in publicly available literature, the ester and amino functional groups suggest

potential for hydrolysis and oxidation. Storing the compound under the recommended

conditions (low temperature, protection from light, and in a dry environment) is crucial to

minimize degradation.[2][10][11]

Disclaimer
The information provided in these application notes is intended for use by qualified

professionals and is based on currently available data. It is the responsibility of the user to

conduct a thorough risk assessment before handling this chemical. Always refer to the latest

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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